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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

N-Methyl-N-vinylacetamide (CAS No. 3195-78-6). Adherence to these procedures is critical to

ensure personnel safety and regulatory compliance in the laboratory environment.

I. Hazard Identification and Quantitative Data
N-Methyl-N-vinylacetamide is a flammable liquid and vapor that can cause significant health

effects.[1][2] It is harmful if swallowed or in contact with skin, causes skin and serious eye

irritation, and may cause respiratory irritation.[1][2][3]

Property Value Source(s)

Physical State Liquid [2]

Appearance Clear brown liquid [2]

Flash Point 60 °C (140 °F) [2]

Oral LD50 (Rat) 2830 uL/kg [2]

Vapor Pressure 1.8 mbar @ 20 °C [2]

GHS Hazard Statements
H226, H302, H312, H315,

H319, H335
[1]
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II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-Methyl-N-
vinylacetamide to minimize exposure and ensure safety.

PPE Category Specification Source(s)

Eye/Face Protection

Chemical splash goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards. A face shield may

be required for larger

quantities or when splashing is

likely.

[3][4][5]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber, inspect

before use). Flame-retardant

antistatic protective clothing. A

lab coat must be worn.

[2][3][4][5]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

(e.g., organic vapor) must be

used if ventilation is

inadequate or when

vapours/aerosols are

generated. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.

[3][5][6]

III. Operational Plan: Step-by-Step Handling
Procedure
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Ventilation: Always handle N-Methyl-N-vinylacetamide in a well-ventilated area, preferably

within a chemical fume hood.[2][5]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and sparks.[1][3] Use non-sparking tools.[1]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[2] Have a spill kit with appropriate absorbent material nearby.

Personal Protective Equipment: Don the required PPE as detailed in the table above before

handling the chemical.

Container Handling: Keep the container tightly closed when not in use.[1][2] Ground and

bond containers and receiving equipment to prevent static discharge.[1]

Dispensing: When transferring the liquid, do so carefully to avoid splashing.

Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work

area.[1]

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances

such as strong oxidizing agents and strong acids.[2]

Location: Store in a designated flammables area.[2]

Container: Keep in the original, tightly sealed container.[1][2]

IV. Spill and Emergency Procedures
Alert Personnel: Notify others in the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Cover the spill with an inert, non-combustible absorbent material such as

sand, earth, or vermiculite.[2][7] Do not use combustible materials like paper towels to

absorb the initial spill.[7]
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Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable,

labeled container for disposal.[2]

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the contaminated materials as hazardous waste according to

institutional and local regulations.

Evacuate: Immediately evacuate the area.

Alert: Activate the nearest fire alarm and notify emergency personnel.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water

for at least 15 minutes. Seek medical attention.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

V. Disposal Plan
All waste containing N-Methyl-N-vinylacetamide must be treated as hazardous waste.

Waste Collection:

Collect waste N-Methyl-N-vinylacetamide and any contaminated materials (e.g.,

absorbent materials, gloves) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams.[1] Leave chemicals in their original containers if

possible.[1]
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Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N-
Methyl-N-vinylacetamide".

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal:

Arrange for disposal through a licensed professional waste disposal service.[6] All disposal

must be in accordance with federal, state, and local regulations.[1]

VI. Workflow for Handling N-Methyl-N-
vinylacetamide
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Caption: Workflow for the safe handling and disposal of N-Methyl-N-vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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